N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• IUPAC Name: N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C21H18N2O2/c1-22(13-15-7-3-2-4-8-15)19(24)14-23-18-12-6-10-16-9-5-11-17(20(16)18)21(23)25/h2-12H,13-14H2,1H3
• InChI Key: MMMWCZJRDIBBJF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are significant due to their presence in various natural products and their wide range of biological activities

Scientific Research Applications

N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the reaction of methyl 2-nitrophenylacetic acid with formaldehyde, tetrabutylammonium iodide, and potassium carbonate in toluene to form an intermediate, which is then further reacted to produce the final compound .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction may yield an alcohol derivative.

Mechanism of Action

The mechanism of action of N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-benzyl-N-methyl-2-oxo-2-phenylacetamide: Another indole derivative with similar structural features.

Methyl 2-nitrophenylacetic acid: A precursor in the synthesis of N-benzyl-N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide.

Uniqueness

This compound is unique due to its specific indole structure, which imparts distinct chemical and biological properties